![molecular formula C17H14Cl2N4O2S B266217 1-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea](/img/structure/B266217.png)
1-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea
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Overview
Description
1-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea, also known as DPTU, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. This compound belongs to the family of thiadiazole derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. In
Mechanism of Action
The mechanism of action of 1-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Additionally, this compound has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In particular, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells. Moreover, this compound has been shown to inhibit the proliferation of cancer cells by arresting the cell cycle at the G2/M phase. Additionally, this compound has been found to reduce the production of reactive oxygen species, which are known to contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea in lab experiments is its relatively low toxicity compared to other compounds. Moreover, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for the study of 1-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Moreover, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Additionally, future studies could explore the potential of this compound as a scaffold for the development of novel compounds with improved activity and selectivity.
Synthesis Methods
The synthesis of 1-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea involves the reaction of 2,4-dichlorophenylhydrazine with ethyl isothiocyanate to form 5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine. This intermediate is then reacted with 4-ethoxyphenyl isocyanate to form the final product, this compound. The synthesis process is relatively simple and can be carried out using standard laboratory equipment and techniques.
Scientific Research Applications
1-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been investigated for its anticancer, anti-inflammatory, and antimicrobial activities. In particular, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound has been found to exhibit antimicrobial activity against a range of bacteria and fungi.
properties
Molecular Formula |
C17H14Cl2N4O2S |
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Molecular Weight |
409.3 g/mol |
IUPAC Name |
1-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea |
InChI |
InChI=1S/C17H14Cl2N4O2S/c1-2-25-12-6-4-11(5-7-12)20-16(24)21-17-23-22-15(26-17)13-8-3-10(18)9-14(13)19/h3-9H,2H2,1H3,(H2,20,21,23,24) |
InChI Key |
OKLMWHWTUAZTGX-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)C3=C(C=C(C=C3)Cl)Cl |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)C3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
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